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Compound of Interest |

Compound Name: AZT triphosphate tetraammonium

Cat. No.: B15613252

Get Quote
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For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
AZT (azidothymidine) triphosphate tetraammonium, ensuring compliance with safety protocols
and regulatory standards. While the Safety Data Sheet (SDS) for AZT triphosphate
tetraammonium indicates it is not classified as a hazardous substance or mixture under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the parent
compound, zidovudine (AZT), is recognized as a potential carcinogen. Therefore, a cautious
approach to disposal is warranted.[1][2]

Essential Safety and Handling Information

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment (PPE) and to work in a designated, well-ventilated area.

Personal Protective Equipment (PPE) and Engineering Controls:
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Equipment Specification

) Safety goggles with side-shields should be
Eye Protection
worn.[1]

) Chemical-resistant gloves (e.g., nitrile) are
Hand Protection )
required.[1]

] An impervious lab coat should be worn to
Body Protection ]
prevent skin contact.[1]

) ) A suitable respirator should be used if ventilation
Respiratory Protection o
is inadequate.[1]

Work should be conducted in an area with
Ventilation adequate ventilation, such as a chemical fume
hood.[1]

) An accessible safety shower and eye wash
Emergency Equipment .
station are mandatory.[1]

Step-by-Step Disposal Protocol

The disposal of AZT triphosphate tetraammonium must adhere to all applicable country,
federal, state, and local regulations.[1] The following protocol outlines a safe and compliant
disposal workflow.

Methodology: Waste Collection and Treatment

o Small Spills: In the event of a small spill, absorb the solution with a non-reactive, finely-
powdered liquid-binding material such as diatomite or universal binders.[1]

o Decontamination: Thoroughly decontaminate all affected surfaces and equipment by
scrubbing with alcohol.[1]

» Waste Collection: Carefully collect the absorbed material and any contaminated items (e.g.,
gloves, wipes) into a designated, labeled hazardous waste container.
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e Disposal: The sealed waste container must be disposed of through an approved hazardous
waste disposal facility. Do not dispose of this material in regular trash or pour it down the
drain.[1]

Logical Workflow for Disposal
Caption: Disposal workflow for AZT triphosphate tetraammonium.

Chemical and Physical Properties

A summary of key quantitative data for AZT triphosphate tetraammonium is provided below
for easy reference.

Property Value

Molecular Formula C10H28N90O13P3[1]
Molecular Weight 575.30 g/mol [1][3]

CAS Number 106060-92-8[1]

Storage Temperature -20°C for up to 2 years[4]

In case of Exposure

Immediate and appropriate first aid measures are critical in the event of accidental exposure.

» Eye Contact: Immediately flush eyes with large amounts of water, removing any contact
lenses. Seek prompt medical attention.[1]

» Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated
clothing. A physician should be consulted.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

e Ingestion: Wash out the mouth with water. Do NOT induce vomiting and call a physician
immediately.[1]
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of AZT triphosphate tetraammonium, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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